Diethyl [(anthracen-9-YL)methyl]phosphonate

• CAS RN: 60949-15-7
• Molecular Formula: C19H21O3P
• Molecular Weight: 328.3 g/mol
• IUPAC Name: 9-(diethoxyphosphorylmethyl)anthracene
• InChI: InChI=1S/C19H21O3P/c1-3-21-23(20,22-4-2)14-19-17-11-7-5-9-15(17)13-16-10-6-8-12-18(16)19/h5-13H,3-4,14H2,1-2H3
• InChI Key: KCLPHLKDXLHASP-UHFFFAOYSA-N
• Canonical SMILES: CCOP(=O)(CC1=C2C=CC=CC2=CC3=CC=CC=C31)OCC

Description

Diethyl [(anthracen-9-YL)methyl]phosphonate is a useful research compound. Its molecular formula is C19H21O3P and its molecular weight is 328.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

After a mixture of 28.5g of 9-chloromethylanthracene and 62.3g of triethyl phosphite was heated at a temperature of 140° C for 2 hours with stirring, the mixture was cooled to a room temperature to obtain light yellowish needle-like crystalline product. The crystalline product was filtered off and washed with petroleum ether, and then dried. A crude product was obtained in a yield of 34.4g (83.8%). A pure crystalline product of diethyl 9-anthrylmethylphosphonate (m.p. 103.5° C - 104° C) was obtained by the recrystallization of the crude product from n-hexane in a yield of 31.2g.